Cas no 70073-58-4 (Dimethyl (3-Methyl-2-oxohept-5-yn-1-yl)phosphonate)

• Product Name: Dimethyl (3-Methyl-2-oxohept-5-yn-1-yl)phosphonate
• CAS No: 70073-58-4
• MF: C₁₀H₁₇O₄P
• MW: 232.213344335556
• CID: 547761
• PubChem ID: 11042605
• Update Time: 2025-04-19

Dimethyl (3-Methyl-2-oxohept-5-yn-1-yl)phosphonate Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (3-methyl-2-oxo-5-heptynyl)-, dimethyl ester
• 1-dimethoxyphosphoryl-3-methylhept-5-yn-2-one
• Dimethyl (3-Methyl-2-oxohept-5-yn-1-yl)phosphonate
• Dimethyl (3-Methyl-2-oxohept-5-yn-1-yl)phosphonate

• Inchi： 1S/C10H17O4P/c1-5-6-7-9(2)10(11)8-15(12,13-3)14-4/h9H,7-8H2,1-4H3
• InChI Key： QAQKMSOVMMCNSE-UHFFFAOYSA-N
• SMILES： P(CC(C(C)CC#CC)=O)(=O)(OC)OC

Computed Properties

• Exact Mass: 232.08651
• Monoisotopic Mass: 232.08644602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6